Cas no 2763975-46-6 (3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is a specialized organic compound featuring an adamantane core coupled with a propanoic acid moiety and an allyloxycarbonyl-protected amino group. The adamantane structure imparts high thermal and chemical stability, while the reactive allyloxycarbonyl group allows for selective deprotection or further functionalization under mild conditions. The propanoic acid functionality enhances solubility in polar solvents, facilitating its use in synthetic applications. This compound is particularly valuable in medicinal chemistry and materials science, where its robust framework and versatile reactivity enable the development of advanced polymers, prodrugs, or bioactive molecules. Its well-defined structure ensures reproducibility in research and industrial processes.
3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid structure
2763975-46-6 structure
Product Name:3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
CAS No:2763975-46-6
MF:C17H25NO4
MW:307.384705305099
CID:5975748
PubChem ID:165984072
Update Time:2025-06-11

3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • 2763975-46-6
    • EN300-37344057
    • 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • Inchi: 1S/C17H25NO4/c1-2-3-22-16(21)18-14(7-15(19)20)17-8-11-4-12(9-17)6-13(5-11)10-17/h2,11-14H,1,3-10H2,(H,18,21)(H,19,20)
    • InChI Key: KSDDGGUANLAGAP-UHFFFAOYSA-N
    • SMILES: OC(CC(C12CC3CC(CC(C3)C1)C2)NC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 307.17835828g/mol
  • Monoisotopic Mass: 307.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37344057-0.05g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
0.05g
$1044.0 2025-03-18
Enamine
EN300-37344057-0.1g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
0.1g
$1093.0 2025-03-18
Enamine
EN300-37344057-0.25g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
0.25g
$1143.0 2025-03-18
Enamine
EN300-37344057-0.5g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
0.5g
$1194.0 2025-03-18
Enamine
EN300-37344057-1.0g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
1.0g
$1243.0 2025-03-18
Enamine
EN300-37344057-2.5g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
2.5g
$2434.0 2025-03-18
Enamine
EN300-37344057-5.0g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
5.0g
$3604.0 2025-03-18
Enamine
EN300-37344057-10.0g
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2763975-46-6 95.0%
10.0g
$5344.0 2025-03-18

Additional information on 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763975-46-6)

3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763975-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique adamantane and propenyl ester functionalities, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Properties

The chemical structure of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is defined by its adamantane core, which is a highly stable and rigid cyclic structure. The adamantane moiety is known for its exceptional stability and low toxicity, making it an attractive scaffold for drug design. The compound also features a propenyl ester group attached to the carboxylic acid, which can influence its solubility and reactivity. The presence of the amide linkage further adds to the complexity and functional versatility of the molecule.

The molecular formula of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is C19H29NO4, with a molecular weight of approximately 347.43 g/mol. It is a white crystalline solid at room temperature and has a melting point of around 150°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid involves several key steps, each designed to introduce the specific functional groups while maintaining the integrity of the adamantane core. One common synthetic route starts with the reaction of adamantanecarboxylic acid with an appropriate amine to form the amide intermediate. Subsequently, the propenyl ester group is introduced through an esterification reaction using allyl alcohol and a coupling agent such as dicyclohexylcarbodiimide (DCC).

A detailed synthetic protocol involves the following steps:

  • N-Protection: Protecting the amine group using a suitable protecting group such as tert-butyloxycarbonyl (Boc) to prevent unwanted side reactions during subsequent steps.
  • Esterification: Reacting adamantanecarboxylic acid with allyl alcohol in the presence of DCC to form the propenyl ester intermediate.
  • Amine Coupling: Coupling the protected amine with the propenyl ester intermediate using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC).
  • N-Deprotection: Removing the protecting group using an appropriate deprotecting agent such as trifluoroacetic acid (TFA) to reveal the free amine.

Biological Properties and Applications

3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, studies have also demonstrated that 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid possesses neuroprotective properties. It has been shown to reduce oxidative stress and protect neuronal cells from damage induced by various neurotoxic agents. These findings suggest that this compound may have potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising biological activities of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammatory diseases and neurodegeneration. These studies have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles.

Clinical trials are currently underway to further investigate the therapeutic potential of this compound in human subjects. Early-phase trials are focusing on assessing its safety, tolerability, and pharmacokinetics in healthy volunteers. If these trials yield positive results, subsequent phases will explore its efficacy in treating specific conditions such as chronic inflammatory disorders and neurodegenerative diseases.

Conclusion

In conclusion, 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763975-46-6) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, this compound may pave the way for new treatment options for various diseases.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.